Cas no 1261959-26-5 (4-(3-Trifluoromethylphenyl)nicotinic acid)

4-(3-Trifluoromethylphenyl)nicotinic acid is a fluorinated aromatic compound featuring a nicotinic acid core substituted with a 3-(trifluoromethyl)phenyl group at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid functionality allows for further derivatization. Its high purity and well-defined structure ensure consistent performance in cross-coupling reactions, metal-catalyzed transformations, and other synthetic applications. The compound is particularly useful in the development of bioactive molecules, where its trifluoromethyl moiety can improve binding affinity and pharmacokinetic properties.

4-(3-Trifluoromethylphenyl)nicotinic acid structure

1261959-26-5 structure

Product Name:4-(3-Trifluoromethylphenyl)nicotinic acid

CAS No:1261959-26-5

MF:C₁₃H₈F₃NO₂

MW:267.203333854675

MDL:MFCD18323667

CID:2766107

PubChem ID:53229518

Update Time:2025-10-29

4-(3-Trifluoromethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
- DTXSID50692676
- 1261959-26-5
- MFCD18323667
- SCHEMBL473596
- 4-(3-Trifluoromethylphenyl)nicotinic acid
- MDL： MFCD18323667
- Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-3-1-2-8(6-9)10-4-5-17-7-11(10)12(18)19/h1-7H,(H,18,19)
- InChI Key： YGAFUHGCAFJXHD-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=CN=CC=1C(=O)O)(F)F

Computed Properties

Exact Mass: 267.05071298Da
Monoisotopic Mass: 267.05071298Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 50.2Å²

4-(3-Trifluoromethylphenyl)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB331003-5 g	4-(3-Trifluoromethylphenyl)nicotinic acid, 95%; .	1261959-26-5	95%	5g	€1,159.00	2022-08-31
abcr	AB331003-5g	4-(3-Trifluoromethylphenyl)nicotinic acid, 95%; .	1261959-26-5	95%	5g	€1159.00	2025-04-21
1PlusChem	1P00HONT-5g	4-(3-Trifluoromethylphenyl)nicotinic acid	1261959-26-5		5g	$2131.00	2025-02-28